Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate

Catalog No.
S13551454
CAS No.
M.F
C8H7F3N2O2
M. Wt
220.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylp...

Product Name

Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate

IUPAC Name

methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate

Molecular Formula

C8H7F3N2O2

Molecular Weight

220.15 g/mol

InChI

InChI=1S/C8H7F3N2O2/c1-7(6(14)15-2,8(9,10)11)5(3-12)4-13/h5H,1-2H3

InChI Key

SAEYADQVXMVSEN-UHFFFAOYSA-N

Canonical SMILES

CC(C(C#N)C#N)(C(=O)OC)C(F)(F)F

Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate is a synthetic organic compound characterized by its unique molecular structure. Its chemical formula is C8H7F3N2O2C_8H_7F_3N_2O_2 and it has a molecular weight of approximately 220.15 g/mol. The compound features a trifluoromethyl group, which significantly influences its chemical properties and biological activity. This compound is notable for its potential applications in pharmaceuticals and agrochemicals due to its reactivity and functional groups.

, including:

  • Nucleophilic Substitution: The trifluoromethyl group can enhance electrophilicity, making the compound susceptible to nucleophilic attack.
  • Addition Reactions: The presence of the dicyanomethyl moiety allows for potential addition reactions with various nucleophiles.
  • Hydrolysis: Under acidic or basic conditions, hydrolysis can occur, leading to the formation of corresponding acids or amines.

These reactions are significant for developing derivatives that may exhibit enhanced biological activity or different properties.

Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate exhibits notable biological activities that make it a subject of interest in medicinal chemistry. Preliminary studies suggest potential applications in:

  • Antimicrobial Activity: Compounds with similar structures have shown efficacy against various bacterial strains.
  • Anti-inflammatory Properties: The trifluoromethyl group is often associated with anti-inflammatory effects in related compounds.
  • Cytotoxicity: Some derivatives have demonstrated cytotoxic effects on cancer cell lines, indicating potential as anticancer agents.

Further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

Synthesis of methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate can be achieved through several methods:

  • Condensation Reactions: Combining suitable precursors under controlled conditions can yield the desired compound.
  • Michael Addition: Utilizing the dicyanomethyl component in a Michael addition reaction with an appropriate electrophile can facilitate synthesis.
  • Fluorination Techniques: Specific fluorination methods may be employed to introduce the trifluoromethyl group effectively.

Each method requires careful consideration of reaction conditions such as temperature, solvent choice, and catalysts to optimize yield and purity.

Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate has several potential applications:

  • Pharmaceuticals: Due to its biological activity, it could serve as a lead compound for developing new drugs.
  • Agrochemicals: Its properties may lend themselves to use as a pesticide or herbicide formulation.
  • Material Science: The unique characteristics of this compound might be exploited in creating advanced materials with specific functionalities.

Interaction studies involving methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate focus on its behavior in biological systems. These studies often assess:

  • Protein Binding Affinity: Understanding how well the compound binds to target proteins can provide insights into its efficacy and safety profile.
  • Metabolic Pathways: Investigating how the compound is metabolized in organisms helps predict its pharmacokinetics and potential toxicity.
  • Synergistic Effects: Evaluating interactions with other compounds can reveal whether it enhances or diminishes their effects.

These studies are crucial for determining the viability of this compound in therapeutic applications.

Several compounds share structural similarities with methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate. Here are some notable examples:

Compound NameChemical FormulaKey Features
Methyl 3,3,3-trifluoro-2-methylpropanoateC5H7F3O2C_5H_7F_3O_2Lacks dicyanomethyl group; simpler structure
DicyanodimethylmalonateC8H10N2O4C_8H_10N_2O_4Contains dicyanomalonate; used in organic synthesis
TrifluoromethylacetylacetoneC5H4F3O2C_5H_4F_3O_2Contains trifluoromethyl; used as a ligand

Uniqueness

Methyl 2-(dicyanomethyl)-3,3,3-trifluoro-2-methylpropanoate stands out due to its combination of both dicyanomethyl and trifluoromethyl groups. This unique combination may enhance its reactivity and biological activity compared to similar compounds that do not possess both features simultaneously.

XLogP3

1.2

Hydrogen Bond Acceptor Count

7

Exact Mass

220.04596196 g/mol

Monoisotopic Mass

220.04596196 g/mol

Heavy Atom Count

15

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